N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide

• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[3-(morpholine-4-carbonyl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H20N2O4/c22-18(14-25-17-7-2-1-3-8-17)20-16-6-4-5-15(13-16)19(23)21-9-11-24-12-10-21/h1-8,13H,9-12,14H2,(H,20,22)
• InChI Key: CIOBAUPPEJOYFD-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)COC3=CC=CC=C3

Description

N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide, also known as MPA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPA is a small molecule that can easily penetrate cell membranes, making it an attractive candidate for drug development.

Mechanism of Action

N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide exerts its effects through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell differentiation. N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide has also been found to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling and regulation.
Biochemical and Physiological Effects:
N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide has also been found to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide in lab experiments is its ability to easily penetrate cell membranes, allowing for efficient delivery to target cells. However, N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide has been found to have low solubility in aqueous solutions, which may limit its use in certain experiments. Additionally, N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide has been shown to have cytotoxic effects at high concentrations, which must be taken into consideration when designing experiments.

Future Directions

There are numerous potential future directions for research involving N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide. One area of focus could be the development of N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide-based therapies for cancer, cardiovascular disease, and neurological disorders. Additionally, further studies could be conducted to better understand the mechanisms of action of N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide and its effects on various signaling pathways. Finally, new methods for synthesizing and delivering N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide could be developed to improve its efficacy and reduce potential side effects.

Synthesis Methods

N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide can be synthesized through a multi-step process involving the reaction of 2-phenoxyacetic acid with N-(tert-butoxycarbonyl)-3-aminophenylalanine methyl ester, followed by deprotection and coupling with morpholine-4-carbonyl chloride. The final product is obtained through purification and crystallization.

Scientific Research Applications

N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide has been studied extensively for its potential therapeutic applications in various fields, including cancer research, cardiovascular disease, and neurological disorders. N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In cardiovascular disease, N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide has been found to have anti-inflammatory and anti-atherosclerotic effects. In neurological disorders, N-[3-(morpholin-4-ylcarbonyl)phenyl]-2-phenoxyacetamide has been studied for its neuroprotective properties and potential use in the treatment of Alzheimer's disease.